Cas no 161510-80-1 (9,13-Epoxy-1H,9H-diindolo[1,2,3-gh:3',2',1'-lm]pyrrolo[3,4-j][1,7]benzodiazonin-1-one, 2,3,10,11,12,13-hexahydro-10-methoxy-2,9-dimethyl-11-(methylamino)-, (9S,10R,11R,13R)-)

9,13-Epoxy-1H,9H-diindolo[1,2,3-gh:3',2',1'-lm]pyrrolo[3,4-j][1,7]benzodiazonin-1-one, 2,3,10,11,12,13-hexahydro-10-methoxy-2,9-dimethyl-11-(methylamino)-, (9S,10R,11R,13R)- structure
161510-80-1 structure
Product Name:9,13-Epoxy-1H,9H-diindolo[1,2,3-gh:3',2',1'-lm]pyrrolo[3,4-j][1,7]benzodiazonin-1-one, 2,3,10,11,12,13-hexahydro-10-methoxy-2,9-dimethyl-11-(methylamino)-, (9S,10R,11R,13R)-
CAS No:161510-80-1
MF:C29H28N4O3
MW:480.557626724243
CID:152143
PubChem ID:9956829
Update Time:2024-03-01

9,13-Epoxy-1H,9H-diindolo[1,2,3-gh:3',2',1'-lm]pyrrolo[3,4-j][1,7]benzodiazonin-1-one, 2,3,10,11,12,13-hexahydro-10-methoxy-2,9-dimethyl-11-(methylamino)-, (9S,10R,11R,13R)- Chemical and Physical Properties

Names and Identifiers

    • 9,13-Epoxy-1H,9H-diindolo[1,2,3-gh:3',2',1'-lm]pyrrolo[3,4-j][1,7]benzodiazonin-1-one,2,3,10,11,12,13-hexahydro-10-methoxy-2,9-dimethyl-11-(methylamino)-,(9S,10R,11R,13R)-
    • KT-6352
    • 9,13-Epoxy-1H,9H-diindolo[1,2,3-gh:3',2',1'-lm]pyrrolo[3,4-j][1,7]benzodiazonin-1-one,2,3,10,11,12,13-hexahydro-10-methoxy-2,
    • 9,13-Epoxy-1H,9H-diindolo[1,2,3-gh:3',2',1'-lm]pyrrolo[3,4-j][1,7]benzodiazonin-1-one, 2,3,10,11,12,13-hexahydro-10-methoxy-2,9-dimethyl-11-(methylamino)-, (9S,10R,11R,13R)-
    • Inchi: 1S/C29H28N4O3/c1-29-27(35-4)18(30-2)13-21(36-29)32-19-11-7-5-9-15(19)23-24-17(14-31(3)28(24)34)22-16-10-6-8-12-20(16)33(29)26(22)25(23)32/h5-12,18,21,27,30H,13-14H2,1-4H3/t18-,21-,27-,29+/m1/s1
    • InChI Key: PVXGNNSVPKEBLM-ZTUXULFESA-N
    • SMILES: O1[C@@H]2C[C@H]([C@H]([C@@]1(C)N1C3C=CC=CC=3C3=C4CN(C)C(C4=C4C5C=CC=CC=5N2C4=C13)=O)OC)NC

Computed Properties

  • Exact Mass: 480.21614077g/mol
  • Monoisotopic Mass: 480.21614077g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 2
  • Complexity: 932
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 60.7Ų

9,13-Epoxy-1H,9H-diindolo[1,2,3-gh:3',2',1'-lm]pyrrolo[3,4-j][1,7]benzodiazonin-1-one, 2,3,10,11,12,13-hexahydro-10-methoxy-2,9-dimethyl-11-(methylamino)-, (9S,10R,11R,13R)- Related Literature

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